2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole

• IUPAC Name: 2-(2-chloropyridin-3-yl)-1H-benzimidazole
• InChI: InChI=1S/C12H8ClN3/c13-11-8(4-3-7-14-11)12-15-9-5-1-2-6-10(9)16-12/h1-7H,(H,15,16)
• InChI Key: ZCWQPSLCNFYEIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(N=CC=C3)Cl
• Molecular Formula: C12H8ClN3
• DSSTOX Substance ID: DTXSID20653890
• Molecular Weight: 229.66 g/mol
• CAS RN: 143426-40-8

Description

The compound “2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole” is a chemical compound with a molecular formula of C11H8ClN3O. It is also known as N-(2-CHLORO-3-PYRIDINYL)ISONICOTINAMIDE. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole” is characterized by a molecular weight of 268.099 Da and a mono-isotopic mass of 266.996613 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole” include a density of 1.5±0.1 g/cm3, a boiling point of 354.6±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. It also has an enthalpy of vaporization of 60.0±3.0 kJ/mol and a flash point of 168.3±27.9 °C.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Pyrido[1,2-a]benzimidazoles, which include structures similar to 2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole, are significant in medicinal chemistry for their solubility and DNA intercalation properties. They form part of the core structure of the antibiotic drug Rifaximin. The synthesis of these compounds typically involves [3+3] cyclocondensation or transition-metal-catalyzed intramolecular CH amination approaches (Masters et al., 2011).

Fluorescent Probes for DNA Detection

• Novel benzimidazo[1,2-a]quinolines, which are structurally related to 2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole, have been synthesized and used as potential fluorescent probes for DNA detection. These compounds exhibit enhanced fluorescence emission intensity when bound to DNA (Perin et al., 2011).

Material Chemistry

• The 2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole structure is also relevant in materials chemistry for its fluorescence properties. This aspect is important for developing new materials with specific optical properties (Boča et al., 2011).

Anticancer Potential

• Benzimidazole-based compounds, including structures similar to 2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole, have shown potential in anticancer research. Specific derivatives have demonstrated significant inhibitory effects against various human carcinoma cells (Zhao et al., 2015).

Heterocyclic Synthesis

• This chemical structure is also utilized in the synthesis of novel heterocyclic systems, which are important for the development of new pharmaceutical compounds with potential antimicrobial and anticancer properties (Ibrahim et al., 2022).